1-Methylpyridinium-3-carboxylate hydrochloride 1-Methylpyridinium-3-carboxylate hydrochloride Trigonelline is a pyridine alkaloid found in various edible seeds and legumes, including coffee. It is a zwitterion formed by the methylation of the nitrogen atom of niacin (vitamin B3; nicotinic acid) and, as a product of niacin metabolism, is excreted in urine of mammals. Trigonelline has been used to reduce blood glucose levels and to inhibit PPARγ expression in rat models of diabetes. It is also reported to inhibit the migration of hepatocarcinoma cells and render them more susceptible to apoptosis by reducing Raf/ERK/Nrf2 protein levels and activities of anti-oxidative enzymes further downstream, such as SOD, catalase, and glutathione peroxidase.
Brand Name: Vulcanchem
CAS No.: 6138-41-6
VCID: VC0149424
InChI: InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H
SMILES: OC(C1=C[N+](C)=CC=C1)=O.[Cl-]
Molecular Formula: C7H8NO2 • Cl
Molecular Weight: 173.6 g/mol

1-Methylpyridinium-3-carboxylate hydrochloride

CAS No.: 6138-41-6

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VCID: VC0149424

Molecular Formula: C7H8NO2 • Cl

Molecular Weight: 173.6 g/mol

1-Methylpyridinium-3-carboxylate hydrochloride - 6138-41-6

CAS No. 6138-41-6
Product Name 1-Methylpyridinium-3-carboxylate hydrochloride
Molecular Formula C7H8NO2 • Cl
Molecular Weight 173.6 g/mol
IUPAC Name 1-methylpyridin-1-ium-3-carboxylic acid;chloride
Standard InChI InChI=1S/C7H7NO2.ClH/c1-8-4-2-3-6(5-8)7(9)10;/h2-5H,1H3;1H
Standard InChIKey TZSYLWAXZMNUJB-UHFFFAOYSA-N
SMILES OC(C1=C[N+](C)=CC=C1)=O.[Cl-]
Canonical SMILES C[N+]1=CC=CC(=C1)C(=O)O.[Cl-]
Description Trigonelline is a pyridine alkaloid found in various edible seeds and legumes, including coffee. It is a zwitterion formed by the methylation of the nitrogen atom of niacin (vitamin B3; nicotinic acid) and, as a product of niacin metabolism, is excreted in urine of mammals. Trigonelline has been used to reduce blood glucose levels and to inhibit PPARγ expression in rat models of diabetes. It is also reported to inhibit the migration of hepatocarcinoma cells and render them more susceptible to apoptosis by reducing Raf/ERK/Nrf2 protein levels and activities of anti-oxidative enzymes further downstream, such as SOD, catalase, and glutathione peroxidase.
Related CAS 535-83-1 (Parent)
Synonyms trigonelline
trigonelline chloride
trigonelline iodide
trigonelline ion
trigonelline tosylate
Reference 1.Nuhu, A.A. Bioactive micronutrients in coffee: Recent analytical approaches for characterization and quantification. ISRN Nutr. 2014:384230, (2014).
PubChem Compound 134606
Last Modified Nov 11 2021
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